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Compound of Interest

Compound Name: MOP 35

Cat. No.: B1177889

The term "MOP 35" presents a significant ambiguity within scientific and technical literature, as
it does not correspond to a single, universally recognized molecule, protein, or computational
model. Extensive searches across multiple databases reveal that "MOP 35" is most
prominently used to refer to the 35th Meeting of the Parties to the Montreal Protocol, an
international treaty designed to protect the ozone layer. This context, however, does not align
with a request for a technical whitepaper on theoretical and computational studies of a specific
substance.

Beyond this primary designation, the acronym "MOP" appears in various, unrelated scientific
contexts, further complicating the identification of the user's intended subject. These include:

e MOP as a Chiral Ligand: In the field of chemistry, "(R)-MOP" refers to (R)-2-
(Diphenylphosphino)-2'-methoxy-1,1'-binaphthyl, a chiral ligand utilized in asymmetric
catalysis.

 MOP as a Protein: Biological research identifies "MOP" as a molybdate binding protein.
Additionally, research on plant virology refers to proteins associated with the Potato mop-top
virus.

o MDMS35 in Cellular Biology: A distinct but related acronym, "MDM35," stands for
Mitochondrial distribution and morphology protein 35, a protein involved in mitochondrial
function in yeast.
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e MOP in Electrical Engineering: In a completely different domain, "MOP" stands for Maximum
Over-Current Protection, a critical parameter in the design and safety of electrical circuits.

Given the lack of a specific, widely recognized scientific entity designated as "MOP 35" for
theoretical and computational modeling, a detailed technical guide as requested cannot be
accurately generated. To proceed with the creation of a relevant and informative whitepaper,
clarification from the user is essential to identify the precise molecule, protein, or system of
interest.

Without this clarification, any attempt to generate a technical guide would be based on
speculation and would not meet the standards of accuracy and specificity required for a
scientific and professional audience. We encourage the user to provide the full name or a more
specific identifier for the intended subject of the whitepaper.

 To cite this document: BenchChem. [Unraveling "MOP 35": A Multifaceted Acronym Across
Scientific and Technical Domains]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177889#theoretical-studies-and-computational-
modeling-of-mop-35]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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